Cas no 1860012-52-7 (Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate
• CAS No: 1860012-52-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD28368518
• CID: 4624563
• PubChem ID: 67986310
• Update Time: 2025-10-28

Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate
• tert-butyl cis-3-amino-5-methylpiperidine-1-carboxylate
• SB23122
• 1-Boc-(3R,5S)-3-Amino-5-methylpiperidine
• 1-Piperidinecarboxylic acid, 3-amino-5-methyl-, 1,1-dimethylethyl ester, (3R,5S)-rel-
• CS-0058586
• (3R,5S)-tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate
• 1860012-52-7
• MFCD28368518
• 1413367-76-6
• MFCD29918585
• AS-52727
• SCHEMBL9962427
• cis-tert-Butyl 3-amino-5-methylpiperidine-1-carboxylate
• P15554
• P15579
• cis-tert-Butyl3-amino-5-methylpiperidine-1-carboxylate
• AKOS027337272
• Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate

• MDL： MFCD28368518
• Inchi： 1S/C11H22N2O2/c1-8-5-9(12)7-13(6-8)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key： PLLHWQMECGKRCY-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C[C@H](C)C1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 1.2

Experimental Properties

• Density: 1.009±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 287.8±33.0 ºC (760 Torr),
• Flash Point: 127.8±25.4 ºC,
• Solubility: Slightly soluble (6.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate (CAS No. 1860012-52-7)

Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate (CAS No. 1860012-52-7) is a chiral piperidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its tert-butyl carbamate protection group and stereospecific (3R,5S) configuration, serves as a critical intermediate in the development of bioactive molecules. Its structural uniqueness, combining a methyl group at the 5-position and an amino group at the 3-position, enables precise modulation of drug-target interactions, making it a focal point for researchers exploring asymmetric synthesis and medicinal chemistry.

In recent years, the demand for chiral building blocks like Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate has surged due to their role in designing FDA-approved drugs and small-molecule therapeutics. The compound’s CAS No. 1860012-52-7 is frequently searched in academic and industrial databases, reflecting its relevance in peptide mimetics and kinase inhibitor development. Users often inquire about its synthetic routes, optical purity, and scalability, highlighting its practical importance in GMP-compliant manufacturing.

From a synthetic perspective, the (3R,5S) stereochemistry of this compound is pivotal for achieving high enantioselectivity in catalytic reactions. Researchers leverage its Boc-protected amine functionality to streamline multi-step syntheses, particularly in fragment-based drug discovery. The tert-butyl group enhances solubility and stability, addressing common challenges in API formulation. These attributes align with current trends favoring sustainable chemistry and atom-economical processes, topics dominating scientific discourse.

The compound’s applications extend to central nervous system (CNS) drug candidates, where its piperidine scaffold mimics natural alkaloids. Queries like “Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate solubility” or “CAS 1860012-52-7 price” indicate user interest in its physicochemical and commercial aspects. Analytical data, including HPLC purity and NMR spectra, are equally sought after, underscoring the need for rigorous quality control in preclinical research.

Environmental and regulatory considerations further elevate the compound’s profile. Its low ecotoxicity and compatibility with green chemistry principles resonate with industries prioritizing ESG compliance. As AI-driven drug design gains traction, computational studies on molecular docking involving this intermediate have proliferated, linking it to cutting-edge machine learning applications in cheminformatics.

In conclusion, Tert-butyl (3R,5S)-3-amino-5-methylpiperidine-1-carboxylate (CAS No. 1860012-52-7) exemplifies the intersection of structural elegance and functional versatility. Its role in advancing targeted therapies and catalytic methodologies ensures sustained relevance, while user queries reflect a dynamic landscape of scientific and industrial needs. This overview bridges technical depth with accessibility, catering to both seasoned chemists and interdisciplinary stakeholders.